Cas no 10169-34-3 (Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)-)

• Product name: Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)-
• CAS No: 10169-34-3
• MF: C₁₅H₁₈N₄O₅
• MW: 334.327223300934
• CID: 159875
• PubChem ID: 15572005

Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)- Chemical and Physical Properties

Names and Identifiers

• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)-
• Mitomycin D
• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,6-amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-1
• Mitomycin D Discont
• Mitomycin DDiscontinued
• (1aS,8R,8aR,8bS)-6-Amino-8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-1,5-dimethylazirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 1,1a,2,8,8a,8b-hexahydro-6-amino-1,5-dimethyl-8a-hydroxy-8-(hydroxymethyl)-, 8-carbamate
• AZIRINO(2',3':3,4)PYRROLO(1,2-A)INDOLE-4,7-DIONE, 6-AMINO-8-(((AMINOCARBONYL)OXY)METHYL)-1,1A,2,8,8A,8B-HEXAHYDRO-8A-HYDROXY-1,5-DIMETHYL-, (1AS,8R,8AR,8BS)-
• 10169-34-3
• ZVE62LIE63
• BRN 4720574
• CHEMBL103528
• UNII-ZVE62LIE63
• [(4S,6S,7R,8R)-11-amino-7-hydroxy-5,12-dimethyl-10,13-dioxo-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-dien-8-yl]methyl carbamate

• Inchi： InChI=1S/C15H18N4O5/c1-5-9(16)12(21)8-6(4-24-14(17)22)15(23)13-7(18(13)2)3-19(15)10(8)11(5)20/h6-7,13,23H,3-4,16H2,1-2H3,(H2,17,22)/t6-,7-,13-,15+,18?/m0/s1
• InChI Key： JHIATKDBEBOOCO-HSBXUTMMSA-N
• SMILES： NC(OC[C@H]1C2C(C(=C(C(=O)C=2N2[C@@]1([C@H]1N(C)[C@H]1C2)O)C)N)=O)=O

Computed Properties

• Exact Mass: 334.12800
• Monoisotopic Mass: 334.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139Ų
• XLogP3: -0.9

Experimental Properties

• PSA: 138.96000
• LogP: -0.68670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolequinones Mitomycins, mitosane and mitosene derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Mitomycins, mitosane and mitosene derivatives